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Compound of Interest

Compound Name: N-tert-Butylbenzamide

Cat. No.: B1585828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of N-tert-
Butylbenzamide, a substituted aromatic amide. The information is curated for professionals in

research and development, offering detailed physicochemical data, spectroscopic analysis, and

synthesis methodologies.

Physicochemical Properties
N-tert-Butylbenzamide is a white to light yellow solid at room temperature.[1][2] Its core

chemical and physical properties are summarized in the table below, providing a foundational

understanding of its behavior in various experimental and industrial settings.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1585828?utm_src=pdf-interest
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.benchchem.com/product/b1585828?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7337796.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08509~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2005:45:49~~N-tert-Butylbenzamide~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 5894-65-5 [3]

Molecular Formula C₁₁H₁₅NO [3][4][5]

Molecular Weight 177.246 g/mol [3][4]

Appearance White to light yellow solid [1][6]

Melting Point 133-135 °C [4]

Boiling Point (Predicted) 325.7 ± 11.0 °C [1]

Density (Predicted) 0.988 ± 0.06 g/cm³ [1]

Water Solubility (log₁₀WS,

Calculated)
-2.73 [7]

Octanol/Water Partition

Coefficient (logPoct/wat,

Calculated)

2.790 [7]

pKa (Predicted) 14.99 ± 0.46 [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of N-tert-
Butylbenzamide. Key experimental data from various analytical techniques are presented

below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H and ¹³C NMR spectra provide detailed information about the molecular structure of N-
tert-Butylbenzamide.

¹H NMR (400 MHz, CDCl₃), δ (ppm): 7.70 (2H, m), 7.45–7.37 (3H, m), 5.97 (1H, br s), 1.46

(9H, s)[6]

¹³C NMR (100 MHz, CDCl₃), δ (ppm): 166.9, 135.8, 131.0, 128.4, 126.6, 51.5, 28.8[6]
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Infrared (IR) Spectroscopy
The IR spectrum reveals the presence of key functional groups within the molecule.

ν_max (KBr)/cm⁻¹: 3332 (N-H stretching), 1643 (C=O stretching, amide I)[6]

Mass Spectrometry (MS)
Mass spectrometry data confirms the molecular weight and provides insights into the

fragmentation pattern of N-tert-Butylbenzamide.

Top m/z Peaks: 105, 77, 51[3]

Synthesis of N-tert-Butylbenzamide
A common and efficient method for the synthesis of N-tert-Butylbenzamide involves the

reaction of benzoyl chloride with tert-butylamine.[8] This reaction is typically carried out in the

presence of a base to neutralize the hydrochloric acid byproduct.[8]

Experimental Protocol: Synthesis from Benzoyl Chloride
and tert-Butylamine
This protocol outlines a general procedure for the synthesis of N-tert-Butylbenzamide.

Reaction Setup: To a solution of tert-butylamine in a suitable solvent (e.g., diethyl ether), add

one equivalent of a base such as triethylamine.

Addition of Aroyl Chloride: Slowly add one equivalent of benzoyl chloride to the reaction

mixture.

Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: Upon completion, the triethylammonium chloride precipitate is removed by

filtration.

Purification: The filtrate is concentrated under reduced pressure to yield the crude product.

Further purification can be achieved by recrystallization (e.g., from ether-pentane mixtures)
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or sublimation to afford pure N-tert-Butylbenzamide.[8]
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Synthesis workflow for N-tert-Butylbenzamide.

Safety and Handling
Proper safety precautions should be observed when handling N-tert-Butylbenzamide. It is

recommended to handle the compound in a well-ventilated area and to wear appropriate

personal protective equipment (PPE), including safety glasses with side shields, protective

gloves, and a lab coat.[2][9] Avoid formation of dust and inhalation of any dust, fumes, or

vapors.[9][10] In case of contact with eyes or skin, rinse immediately and thoroughly with water.

[2]

Logical Workflow for Compound Analysis
The characterization of a synthesized chemical compound like N-tert-Butylbenzamide follows

a logical progression of analytical techniques to confirm its identity, purity, and structure.
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Logical workflow for the analysis of N-tert-Butylbenzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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